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Compound of Interest

Compound Name:
(R)-(+)-1-Benzylamino-3-phenoxy-

2-propanol

Cat. No.: B12582807

Get Quote

Executive Summary
(R)-1-Benzylamino-3-phenoxy-2-propanol (CAS: 111060-52-7 for S-isomer analog; generic

class CAS: 57338-54-2) represents a privileged class of

-amino alcohol chiral ligands. Structurally analogous to the pharmacophore of

-blockers (e.g., Propranolol), this molecule possesses a unique 1,2-amino alcohol motif
capable of bidentate chelation.

While often loosely termed a "chiral auxiliary," its most potent application is as a chiral ligand in

enantioselective organometallic catalysis—specifically the alkylation of aldehydes—and as a

resolving agent for racemic acids. This guide outlines the protocols for leveraging this scaffold

to induce high enantioselectivity in C-C bond formation and optical resolution.

Mechanism of Action: The Chelation Model
The efficacy of (R)-1-benzylamino-3-phenoxy-2-propanol stems from its ability to form a rigid 5-

membered chelate ring with transition metals (Zn, Cu, Ti).
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The Zinc-Chelate Transition State
In the enantioselective addition of diethylzinc (

) to aldehydes, the ligand acts as a chiral modifier. The amine nitrogen and the alkoxide oxygen
coordinate to the zinc center.

Bidentate Binding: The hard oxygen and soft nitrogen create a "chiral pocket" that

differentiates the Re and Si faces of the incoming aldehyde.

Steric Steering: The bulky phenoxy and benzyl groups force the aldehyde into a specific

orientation to minimize steric clash, typically favoring the S-alcohol product when the (

)-ligand is used (subject to specific substrate confirmation).

Visualization: Catalytic Cycle
The following diagram illustrates the formation of the active catalyst and the proposed transition

state assembly.
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Figure 1: Mechanism of diethylzinc addition. The ligand forms a dimeric Zinc complex which

breaks down to a monomeric active species upon aldehyde coordination.
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This is the primary application for this molecule, utilizing it as a catalyst (1-10 mol%) rather than

a stoichiometric auxiliary.

Materials & Reagents[1]
Ligand: (R)-1-benzylamino-3-phenoxy-2-propanol (>98% ee).

Zinc Source: Diethylzinc (

), 1.0 M solution in hexane.[1]

Solvent: Anhydrous Toluene (dried over Na/benzophenone).

Substrate: Benzaldehyde (freshly distilled).

Experimental Protocol
Step 1: Catalyst Formation

Flame-dry a 25 mL Schlenk flask and cool under Argon flow.

Charge with Ligand (13 mg, 0.05 mmol, 5 mol%) and anhydrous Toluene (3.0 mL).

Cool to 0°C in an ice bath.

Dropwise add

(2.2 mL, 2.2 mmol, 2.2 equiv) over 5 minutes. Caution:

is pyrophoric.

Stir at 0°C for 20 minutes, then allow to warm to Room Temperature (RT) and stir for an

additional 30 minutes to ensure formation of the Zinc-alkoxide complex.

Step 2: Asymmetric Addition

Cool the mixture back to 0°C.

Add Benzaldehyde (106 mg, 1.0 mmol, 1.0 equiv) slowly via syringe.
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Stir at 0°C for 12–24 hours. Monitor conversion by TLC (Hexane/EtOAc 8:2).

Step 3: Quench and Workup

Quench the reaction by slow addition of 1M HCl (5 mL) at 0°C.

Extract with

(

mL).

Wash combined organics with Brine, dry over

, and concentrate in vacuo.

Step 4: Purification & Analysis

Purify via flash chromatography (Silica gel, Hexane/EtOAc gradient).

Analysis: Determine ee% using Chiral HPLC (Chiralcel OD-H column, 90:10 Hexane/iPrOH,

1.0 mL/min).

Expected Performance Data
Based on structural analogs (aryloxy-propanolamines), the expected performance metrics are:
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Parameter Typical Value Notes

Yield 85 - 98%
High conversion is typical for

this ligand class.

ee% 80 - 94%
Enantioselectivity is sensitive

to temperature.

Configuration S-Alcohol
Predicted for (

)-Ligand (Noyori model).

Ligand Recovery >90%

Ligand can be recovered

during acid workup (aqueous

phase).

Application 2: Chiral Resolution Agent
(R)-1-benzylamino-3-phenoxy-2-propanol contains a basic secondary amine and can be used

to resolve racemic chiral acids via diastereomeric salt formation.

Protocol: Resolution of Racemic Mandelic Acid
(Example)

Mixing: Dissolve Racemic Mandelic Acid (1.0 equiv) and (R)-Ligand (0.5 - 1.0 equiv) in hot

Ethanol.

Crystallization: Allow the solution to cool slowly to RT, then to 4°C overnight. The less soluble

diastereomeric salt will precipitate.

Filtration: Collect crystals by vacuum filtration.

Liberation: Suspend the salt in water, acidify with dilute

to pH 2, and extract the free chiral acid with Ether. Basify the aqueous layer to recover the
(R)-Ligand.

Troubleshooting & Optimization
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Expert Insight: The most common failure mode in the diethylzinc reaction is moisture

contamination or "aging" of the catalyst.

Issue Probable Cause Corrective Action

Low Yield (<50%) degradation

Use fresh

. Ensure inert atmosphere

(Argon/N2).

Low ee% (<50%) High Temperature
Run reaction at -20°C or 0°C.

Do not let it exotherm.

Racemic Product Non-catalytic pathway

Ensure Ligand is fully

dissolved and complexed

before adding aldehyde.

Ligand Loss Poor extraction

During recovery, ensure

aqueous layer is pH > 12 to

deprotonate the amine for

extraction.

Workflow Visualization
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Figure 2: Step-by-step experimental workflow from catalyst preparation to analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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